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Introduction

The measurement of galactose oxidation in vivo provides a valuable tool for assessing hepatic
function and investigating overall carbohydrate metabolism. D-galactose, a C-4 epimer of
glucose, is primarily metabolized in the liver through the Leloir pathway. By using a stable
isotope-labeled substrate, such as D-galactose-5-13C, researchers can non-invasively trace
the metabolic fate of galactose and quantify its oxidation to carbon dioxide (CO2). The
appearance of 13CO2 in expired breath is directly proportional to the rate of galactose
oxidation. This application note provides detailed protocols for conducting studies using D-
galactose-5-13C, with a primary focus on the 13C-galactose breath test, and outlines its
applications in clinical and research settings.

The 13C-galactose breath test is a well-established, non-invasive method for the quantitative
assessment of liver function.[1] It is particularly useful in distinguishing between healthy
individuals and patients with liver cirrhosis, as well as stratifying the severity of cirrhosis.[1][2]
Beyond liver function, stable isotope tracers like D-galactose-5-13C are employed in metabolic
research to study substrate utilization under various physiological conditions, such as exercise,
and in the investigation of inborn errors of metabolism like galactosemia.[3][4]

Principle of the Method
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Following oral or intravenous administration, D-galactose-5-13C is absorbed and transported
to the liver. In the hepatocytes, it enters the Leloir pathway, where it is ultimately converted to
glucose-1-phosphate and subsequently to glucose-6-phosphate. This glucose-6-phosphate can
then enter glycolysis and the tricarboxylic acid (TCA) cycle, leading to the release of the 13C
label as 13C0O2. The 13CO2 is transported in the bloodstream to the lungs and exhaled. The
rate of 13CO2 appearance in the breath reflects the rate of galactose oxidation.

Applications

o Assessment of Liver Function: The 13C-galactose breath test is a sensitive and specific tool
for evaluating cytosolic liver function. It can aid in the diagnosis and staging of liver diseases
such as cirrhosis.

» Metabolic Research: D-galactose-5-13C can be used as a tracer to study galactose
metabolism and its contribution to overall energy expenditure in various physiological and
pathological states.

» Exercise Physiology: Researchers can use this method to quantify the oxidation rate of
exogenous galactose during physical activity and understand its role as an energy source.

 Inborn Errors of Metabolism: The test can be adapted to study defects in galactose
metabolism, such as in galactosemia, by measuring the impairment of galactose oxidation.

e Drug Development: In drug development, this technique can be used to assess the potential
hepatotoxicity of new chemical entities or to monitor changes in liver function during clinical
trials.

Data Presentation

The following tables summarize quantitative data from various studies utilizing the 13C-
galactose breath test.

Table 1: Dosing Regimens for 13C-Galactose Breath Test
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Unlabeled
Labeled D- ) o .
L. Carrier Administration
Application galactose-5- Reference(s)
Galactose Route
13C Dose
Dose
Liver Function 25 g/mz of body
100 mg Oral
Assessment surface area
Pediatric 7 mg/kg body -~
) ) Not specified Oral
Galactosemia weight
Exercise 8% solution
) 8% solution Oral
Physiology Study  (tracer added)
Liver Function in 100 mg/kg body -
_ Not specified Intravenous
Rats weight
Table 2: Galactose Oxidation Rates in Different Populations
Peak .
. Cumulative
Population/Co Exogenous _ .
. o 13C Recovery Time Point Reference(s)
ndition CHO Oxidation
. (% dose)
(g/min)
Healthy Adults
N/A 19.9+49 4 hours
(at rest)
Healthy Adults 21% of ingested )
) ) 0.41 +0.03 120 minutes
(during exercise) dose
Significantl
Patients with g Y
N/A lower than 2 hours
Liver Cirrhosis
healthy
Children with )
] N/A 1.67 (average) 120 minutes
Galactosemia
Healthy Children N/A 5.58 (average) 120 minutes
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Experimental Protocols

Protocol 1: 13C-Galactose Breath Test for Liver Function
Assessment

1.

Subject Preparation:

Subjects should fast overnight for at least 8-12 hours prior to the test. Water is permitted.
A low-fiber diet is recommended the day before the test.

Avoid smoking and vigorous exercise on the day of the test.

Certain medications that may interfere with galactose metabolism should be discontinued, as
advised by a clinician.

. Materials:

D-galactose-5-13C (e.g., 100 mg)

Unlabeled D-galactose (e.g., 25 g/m? of body surface area)
Drinking water (250-400 mL)

Breath collection bags or tubes (e.g., Exetainers)

Isotope Ratio Mass Spectrometer (IRMS) or Non-Dispersive Infrared Spectrometer (NDIRS)

. Procedure:

Collect two baseline breath samples from the subject before administering the galactose
solution.

Dissolve the D-galactose-5-13C and unlabeled D-galactose in 250-400 mL of water.
Instruct the subject to drink the entire solution within 5 minutes.

Collect breath samples at regular intervals, for example, every 15-30 minutes for a total
duration of 2-4 hours. For liver function assessment, collection at 30-minute intervals for up
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to 4 hours is common.

To collect a breath sample, the subject should exhale normally into the collection device.

N

. Sample Analysis:

The collected breath samples are analyzed for their 13C02/12CO2 ratio using an IRMS or
NDIRS.

The results are typically expressed as a delta over baseline (DOB) value, which represents
the change in the 13C02/12C02 ratio from the baseline.

5. Data Analysis and Interpretation:

The primary outcome is the cumulative percentage of the administered 13C dose recovered
(cPDR or CUMPCD) in the breath over a specific period. This is calculated using the following
formula:

cPDR (%) = = [ (DOB(t) x VCO2 x T) / (D x R x 1000) ]

Where:

DOB(t) is the delta over baseline value at time t

VCO2 is the CO2 production rate (can be estimated using the Schofield equation)

T is the time interval between samples (in minutes)

D is the dose of 13C-galactose administered (in mg)

R is the international standard 13C/12C ratio (Pee Dee Belemnite, PDB = 0.0112372)

A lower cPDR value is indicative of impaired galactose oxidation and, consequently, reduced
liver function.

Mandatory Visualizations
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Leloir Pathway (Hepatocyte Cytosol)

Glycolysis & TCA Cycle (Mitochondria)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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